Cas no 90087-37-9 (Ethyl 3-ethylisoxazole-5-carboxylate)

Ethyl 3-ethylisoxazole-5-carboxylate structure

90087-37-9 structure

Product Name:Ethyl 3-ethylisoxazole-5-carboxylate

CAS No:90087-37-9

Molecular Formula:C₈H₁₁NO₃

Molecular Weight:169.17784

MDL:MFCD12026941

CID:1032451

PubChem ID:14267326

Ethyl 3-ethylisoxazole-5-carboxylate Properties

Names and Identifiers

- Ethyl 3-ethylisoxazole-5-carboxylate
- 90087-37-9
- ethyl 3-ethyl-1,2-oxazole-5-carboxylate
- BB 0258767
- A860906
- AMY24014
- AKOS002160549
- VS-06644
- SCHEMBL14770789
- MFCD12026941
- ethyl3-ethylisoxazole-5-carboxylate
- DTXSID70558189
- BBL017996
- STK503233
- DB-032211
- DB-370344
- +Expand
- MDL： MFCD12026941
- InChIKey： DEEBIXLLZPVKDJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H11NO3/c1-3-6-5-7(12-9-6)8(10)11-4-2/h5H,3-4H2,1-2H3
- SMILES： CCC1=NOC(=C1)C(=O)OCC

Computed Properties

Exact Mass: 169.07389321g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 169.07389321g/mol
Heavy Atom Count: 12
Complexity: 160
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Boiling Point: 268.2±28.0 °C at 760 mmHg
Vapor Pressure: 0.0±0.5 mmHg at 25°C
Flash Point: 116.0±24.0 °C
Density: 1.1±0.1 g/cm3

Ethyl 3-ethylisoxazole-5-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AH95481-500mg	Ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	>95%	500mg	$523.00	2024-05-20
abcr	AB380837-500 mg	Ethyl 3-ethyl-1,2-oxazole-5-carboxylate; 95%	90087-37-9		500MG	€313.80	2023-02-20
Ambeed	A805796-1g	Ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95+%	1g	$274.0
Chemenu	CM115478-1g	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95%	1g	$282	2021-08-06
Crysdot LLC	CD11021857-1g	Ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95+%	1g	$545	2024-07-19
eNovation Chemicals LLC	Y1002841-5g	Ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	95%	5g	$850	2022-09-07
TRC	B440553-10mg	ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9		10mg	$ 50.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1748297-1g	Ethyl 3-ethylisoxazole-5-carboxylate	90087-37-9	98%	1g	￥2685.00

Ethyl 3-ethylisoxazole-5-carboxylate Related Literature

1. Mineralogical chemistry

J. Chem. Soc., Abstr., 1908,94, B861-B865
2. A pincer auxiliary to force difficult lactamisations†

Hans Bieräugel,Hans E. Schoemaker,Henk Hiemstra,Jan H. van Maarseveen Org. Biomol. Chem., 2003,1, 1830-1832
3. Enhanced alkaline stability in a hafnium-substituted NaSICON ion conductor†

Leo J. Small,Jill S. Wheeler,Jon F. Ihlefeld,Paul G. Clem,Erik D. Spoerke J. Mater. Chem. A, 2018,6, 9691-9698
4. Biphasic ceramic biomaterials with tunable spatiotemporal evolution for highly efficient alveolar bone repair

Lihong Lei,Jiayin Han,Jiahui Wen,Yuanyuan Yu,Ting Ke,Yanmin Wu,Xianyan Yang,Lili Chen,Zhongru Gou J. Mater. Chem. B, 2020,8, 8037-8049
5. Pressure-induced formation of hydrogen bonds in KNH2 studied by first principles

Changbo Chen,Ying Xu,Sihan Wang,Wanqiang Liu,Xiuping Sun,Haijun Li,Fubo Tian,Tian Cui RSC Adv., 2016,6, 78678-78683
6. The colourless ‘chameleon’ or the peculiar properties of Zn2+ in complexes in solution. Quantification of equilibria involving a change of the coordination number of the metal ion

Chem. Soc. Rev., 1994,23, 83-91
7. Multi-scale theoretical investigation of molecular hydrogen adsorption over graphene: coronene as a case study

Md Bin Yeamin,N. Faginas-Lago,M. Albertí,I. G. Cuesta,J. Sánchez-Marín,A. M. J. Sánchez de Merás RSC Adv., 2014,4, 54447-54453
8. Development of a novel voltammetric sensor for the determination of methamphetamine in biological samples on the pretreated pencil graphite electrode†

Abbas Hassan Oghli,Esmaeel Alipour,Mojtaba Asadzadeh RSC Adv., 2015,5, 9674-9682
9. Potassium-ion storage behavior of microstructure-engineered hard carbons†

Hoseong Kim,Jong Chan Hyun,Ji In Jung,Jin Bae Lee,Jaewon Choi,Se Youn Cho J. Mater. Chem. A, 2022,10, 2055-2063
10. Effects of film thickness on electrochemical properties of nanoscale polyethylenedioxythiophene (PEDOT) thin films grown by oxidative molecular layer deposition (oMLD)

Katrina G. Brathwaite,Quinton K. Wyatt,Amalie Atassi,Shawn A. Gregory,Eric Throm,David Stalla,Shannon K. Yee,Mark D. Losego Nanoscale, 2023,15, 6187-6200

90087-37-9 (Ethyl 3-ethylisoxazole-5-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:90087-37-9)Ethyl 3-ethylisoxazole-5-carboxylate

Purity:99%

Quantity:1g

Price($):247.0